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Compound of Interest

1-Methoxypropan-2-yl
Compound Name:
methanesulfonate

cat. No.: B1361071

In-Depth Technical Guide: 1-Methoxypropan-2-yl
methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information, including detailed experimental protocols and
biological activity data, for 1-Methoxypropan-2-yl methanesulfonate is limited. The following
guide provides a summary of available data and a proposed synthesis protocol based on
standard chemical principles.

Chemical Identifiers and Properties

1-Methoxypropan-2-yl methanesulfonate is a chemical compound with the CAS number
24590-51-0.[1] It is primarily used for research purposes.[1] The tables below summarize its
key identifiers and physicochemical properties.

Table 1: Identifiers for 1-Methoxypropan-2-yl
methanesulfonate
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Identifier Value

CAS Number 24590-51-0[1]

Molecular Formula CsH12045[1]

Molecular Weight 168.21 g/mol [1]

IUPAC Name 1-methoxypropan-2-yl methanesulfonate
SMILES CC(COC)OS(=0)(=0)CI[1]

INChlI=1S/C5H1204S/c1-5(4-8-2)9-
10(3,6)7/h5H,4H2,1-3H3[2]

InChl

InChlKey OFLUAKABUQZNOY-UHFFFAQYSA-N[2]

Table 2: Physicochemical Properties of 1-

Methoxypropan-2-yl methanesulfonate

Property Value

Boiling Point 264.4°C at 760 mmHg[3]
Density 1.158 g/cm3[3]

Flash Point 113.7°C[3]

LogP 1.07830[3]

Vapor Pressure 0.0159 mmHg at 25°CJ[3]

Proposed Synthesis Protocol

While specific literature on the synthesis of 1-Methoxypropan-2-yl methanesulfonate is not
readily available, a plausible and standard method involves the reaction of its precursor, 1-
Methoxy-2-propanol, with methanesulfonyl chloride in the presence of a base.

Reaction:

1-Methoxy-2-propanol + Methanesulfonyl Chloride — 1-Methoxypropan-2-yl
methanesulfonate + Triethylamine Hydrochloride
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Methodology:

Reactant Preparation: In a clean, dry, three-necked round-bottom flask equipped with a
magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 1-Methoxy-2-propanol (1.0
eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) at 0°C (ice bath).

Reaction Execution: To the stirred solution, add a solution of methanesulfonyl chloride (1.1
eq) in anhydrous DCM dropwise via the dropping funnel over a period of 30 minutes,
maintaining the temperature at 0°C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for an additional 2-4 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion of the reaction, quench the mixture with the addition of saturated
agueous sodium bicarbonate solution. Separate the organic layer, and wash it sequentially
with 1M HCI, saturated aqueous sodium bicarbonate, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by column chromatography on
silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield
pure 1-Methoxypropan-2-yl methanesulfonate.

Characterization: The structure and purity of the final product should be confirmed by
analytical techniques such as *H NMR, 3C NMR, and mass spectrometry.

Visualized Workflows and Relationships

The following diagrams illustrate the proposed synthesis workflow and the logical chemical
relationship of 1-Methoxypropan-2-yl methanesulfonate to its precursor and a related
compound.
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Caption: Proposed synthesis workflow for 1-Methoxypropan-2-yl methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1361071?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361071?utm_src=pdf-body
https://www.benchchem.com/product/b1361071?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361071?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 1-Methoxypropan-2-yl methanesulfonate | 24590-51-0 | ZAA59051 [biosynth.com]

2. PubChemlLite - 1-methoxypropan-2-yl methanesulfonate (C5H1204S)
[pubchemlite.lcsb.uni.lu]

3. CAS#:24590-51-0 | 2-Propanol, 1-methoxy-,2-methanesulfonate | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [1-Methoxypropan-2-yl methanesulfonate CAS number
and identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361071#1-methoxypropan-2-yl-methanesulfonate-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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